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Compound of Interest

Compound Name: Tnik&map4K4-IN-1

Cat. No.: B12386228

A Comparative Guide to Tnik&map4K4-IN-1 and Specific TNIK Inhibitors for Researchers

Introduction

Traf2- and NCK-interacting kinase (TNIK) has emerged as a significant therapeutic target in
various diseases, including cancer and fibrosis, primarily due to its critical role as a regulator of
the Wnt signaling pathway.[1][2][3][4] Concurrently, Mitogen-activated protein kinase kinase
kinase kinase 4 (MAP4K4) is implicated in multiple signaling pathways that govern
inflammation, cell migration, and metabolic processes.[5] This guide provides a detailed
comparison between Tnik&map4K4-IN-1, a dual inhibitor, and several specific TNIK inhibitors.
The objective is to furnish researchers, scientists, and drug development professionals with the
necessary data to select the appropriate tool for their specific research needs.

Signaling Pathways Overview

Understanding the signaling cascades of TNIK and MAP4K4 is crucial for contextualizing the
effects of their inhibition.

TNIK Signaling Pathway

TNIK is a serine/threonine kinase that functions as a key component in the canonical Wnt
signaling pathway. Upon recruitment to the promoters of Wnt target genes, TNIK interacts with
B-catenin and TCF4. It directly phosphorylates TCF4, which is an essential step for the

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b12386228?utm_src=pdf-interest
https://www.benchchem.com/product/b12386228?utm_src=pdf-body
https://synapse.patsnap.com/article/what-are-tnik-inhibitors-and-how-do-they-work
https://en.wikipedia.org/wiki/TNIK
https://pmc.ncbi.nlm.nih.gov/articles/PMC5448614/
https://pubmed.ncbi.nlm.nih.gov/26542362/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4912878/
https://www.benchchem.com/product/b12386228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Validation & Co.m.paratli\./e

Check Availability & Pricing

transcriptional activation of Wnt target genes responsible for cell proliferation and survival.
Dysregulation of this pathway is a hallmark of numerous cancers, particularly colorectal cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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